Cas no 1806370-81-9 (5-Ethoxy-2-(methylthio)benzo[d]oxazole)

• Product Name: 5-Ethoxy-2-(methylthio)benzo[d]oxazole
• CAS No: 1806370-81-9
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 4818361
• Update Time: 2025-05-24

5-Ethoxy-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C10H11NO2S/c1-3-12-7-4-5-9-8(6-7)11-10(13-9)14-2/h4-6H,3H2,1-2H3
• InChI Key： FYFMOWRSWYGDIU-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=C(C=CC=2O1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 3.4
• Topological Polar Surface Area: 60.6

Additional information on 5-Ethoxy-2-(methylthio)benzo[d]oxazole

5-Ethoxy-2-(methylthio)benzo[d]oxazole: A Comprehensive Overview

5-Ethoxy-2-(methylthio)benzo[d]oxazole, also known by its CAS Registry Number CAS No. 1806370-81-9, is a structurally unique organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds characterized by a six-membered benzene ring fused to a five-membered oxazole ring containing one oxygen and one nitrogen atom. The substituents on the benzene ring, specifically the ethoxy group at position 5 and the methylthio group at position 2, confer unique chemical properties and reactivity to this compound.

The synthesis of 5-Ethoxy-2-(methylthio)benzo[d]oxazole involves a series of well-established organic reactions, including nucleophilic aromatic substitution, condensation reactions, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy, which have provided detailed insights into its molecular geometry and electronic properties.

5-Ethoxy-2-(methylthio)benzo[d]oxazole has garnered significant attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Studies have demonstrated that this compound exhibits promising biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. For instance, recent research has highlighted its ability to scavenge free radicals, making it a potential candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its medicinal applications, 5-Ethoxy-2-(methylthio)benzo[d]oxazole has also found utility in materials science. Its aromaticity and heterocyclic structure make it a suitable candidate for applications in organic electronics, such as in the development of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored its electronic properties, revealing that it possesses favorable charge transport characteristics, which could be harnessed for the design of high-performance electronic devices.

The environmental impact of 5-Ethoxy-2-(methylthio)benzo[d]oxazole is another area of active research. Assessments of its biodegradability and toxicity have been conducted to evaluate its safety for use in various applications. Preliminary findings suggest that the compound exhibits low toxicity towards aquatic organisms, indicating its potential for eco-friendly applications in agriculture and industrial processes.

In conclusion, 5-Ethoxy-2-(methylthio)benzo[d]oxazole, with its unique structural features and diverse functional groups, represents a versatile compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior and potential uses, underscoring its importance as a valuable tool in modern chemical science.